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Compound of Interest

3-Fluoro-4-methoxyphenylacetic
Compound Name: o
aci

Cat. No.: B1348530

An In-depth Technical Guide on the Physicochemical Properties of 3-Fluoro-4-
methoxyphenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Fluoro-4-methoxyphenylacetic acid. The information is presented to support
research, drug discovery, and development activities where this compound may be of interest.
All quantitative data is summarized in structured tables, and detailed experimental protocols for
key property determinations are provided.

Chemical Identity

o |[UPAC Name: (3-Fluoro-4-methoxyphenyl)acetic acid

CAS Number: 452-14-2

Molecular Formula: CoHoFOs3[1][2]

Molecular Weight: 184.16 g/mol [1]

Synonyms: 4-(Carboxymethyl)-2-fluoroanisole[1]
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Physicochemical Properties

The physicochemical properties of a compound are critical in determining its behavior in both
chemical and biological systems. These properties influence absorption, distribution,
metabolism, and excretion (ADME) in pharmacological contexts.

Quantitative Physicochemical Data

The following table summarizes the key physicochemical parameters for 3-Fluoro-4-
methoxyphenylacetic acid.

Property Value Source

Melting Point 111-113°C ChemicalBook][3]

>112 °C (lower value), < 116

Sigma-Aldrich

°C (upper value)
Boiling Point 309.0 £ 27.0 °C (Predicted) ChemicalBook][3]
pKa 4.25 £ 0.10 (Predicted) ChemicalBook][3]
Density 1.269 £ 0.06 g/cm3 (Predicted) = ChemicalBook[3]
logP (Octanol/Water Partition ) i

o 1.461 (Predicted) Cheméo[4]
Coefficient)
Water Solubility (log10WS) -1.82 (Predicted, in mol/L) Cheméo[4]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties are outlined below.
These protocols are standard methods applicable to organic compounds like 3-Fluoro-4-
methoxyphenylacetic acid.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a useful indicator of purity.[5]
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)[6]
Capillary tubes (sealed at one end)[5]
Sample of 3-Fluoro-4-methoxyphenylacetic acid, finely powdered

Mortar and pestle (if needed)

Procedure:

Ensure the sample is dry and finely powdered. If necessary, grind the crystals using a mortar
and pestle.[5][6]

Pack a small amount of the powdered sample into the open end of a capillary tube to a depth
of about 2-3 mm.[6]

Compact the sample at the bottom of the tube by tapping the sealed end on a hard surface
or by dropping it through a long glass tube.[6]

Place the capillary tube into the heating block of the melting point apparatus.[5][6]

For an unknown compound, a rapid initial heating can be performed to determine an
approximate melting range.[6]

For an accurate measurement, start heating at a slow, controlled rate (e.g., 1-2 °C per
minute) when the temperature is about 10-15 °C below the expected melting point.

Observe the sample through the magnifying eyepiece.

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

Record the temperature at which the entire sample has turned into a clear liquid (the end of
the melting range).

Boiling Point Determination (Thiele Tube Method)
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.[7]

Apparatus:

Thiele tubel[8]

e Thermometer

e Small test tube

e Capillary tube (sealed at one end)

e Heating oil (e.g., mineral oil)

e Bunsen burner or hot plate

o Rubber band or wire to attach the test tube to the thermometer

Procedure:

Place a few milliliters of the liquid sample (3-Fluoro-4-methoxyphenylacetic acid, if in
liquid form or dissolved in a high-boiling solvent) into the small test tube.[7]

e Place the capillary tube, with its open end down, into the test tube containing the sample.

» Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.[8]

o Clamp the thermometer so that the bulb and the attached test tube are immersed in the
heating oil within the Thiele tube. The side arm of the Thiele tube is designed to allow for
even heat distribution by convection.[8]

e Gently heat the side arm of the Thiele tube.[8]

e As the temperature rises, air trapped in the capillary tube will bubble out.
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» Continue heating until a continuous and rapid stream of bubbles emerges from the capillary
tube. This indicates that the vapor pressure of the sample has exceeded the external
pressure.[7][8]

» Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid is just
beginning to be drawn back into the capillary tube.[8]
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Apparatus Setup

Place sample in test tube

'

Insert inverted capillary tube

l

Attach tube to thermometer

'

Immerse in Thiele tube with oil

Start Heating

Experimental Procedure

Gently heat side arm of Thiele tube

l

Observe for rapid stream of bubbles

l

Remove heat and allow to cool

l

Record temperature when liquid enters capillary

Boiling Point Recorded

Final Boiling Point

Click to download full resolution via product page

Experimental workflow for boiling point determination.
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Potential Biological Activity and Signaling Pathways

While no specific biological activities or signaling pathway involvements have been
documented for 3-Fluoro-4-methoxyphenylacetic acid in the reviewed literature, the
structural class of substituted phenylacetic acids is known to exhibit a range of biological
effects. Fluorination is a common strategy in medicinal chemistry to enhance pharmacological
properties such as metabolic stability and binding affinity.[9][10]

Phenylacetic acid derivatives have been investigated for various therapeutic applications,
including as anti-inflammatory agents and as ligands for nuclear receptors.[11] One such family
of nuclear receptors is the Peroxisome Proliferator-Activated Receptors (PPARS), which are
key regulators of lipid and glucose metabolism.[12][13][14][15] Some phenylacetic acid
derivatives have been identified as PPAR agonists.[14]

Based on the activities of structurally related compounds, a hypothetical signaling pathway for
a compound like 3-Fluoro-4-methoxyphenylacetic acid could involve the activation of
PPARs.
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Hypothetical PPAR signaling pathway.

Conclusion

This technical guide provides foundational physicochemical data and standardized
experimental protocols for 3-Fluoro-4-methoxyphenylacetic acid. While its specific biological
role is not yet elucidated, its structural similarity to known bioactive molecules suggests
potential for further investigation in drug discovery and development. The provided information
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serves as a valuable resource for researchers and scientists working with this and related
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 3-Fluoro-4-methoxyphenylacetic acid | 452-14-2 [sigmaaldrich.cn]

3. 452-14-2 CAS MSDS (3-Fluoro-4-methoxyphenylacetic acid) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

e 4. 3-Fluoro-4-methoxyphenylacetic acid (CAS 452-14-2) - Chemical & Physical Properties by
Cheméo [chemeo.com]

e 5. westlab.com [westlab.com]

e 6. jan.ucc.nau.edu [jan.ucc.nau.edu]

e 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
o 8. chem.libretexts.org [chem.libretexts.org]

e 9. mdpi.com [mdpi.com]

e 10. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022) -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 11. US3864384A - Substituted phenylacetic acid compounds - Google Patents
[patents.google.com]

e 12. mdpi.com [mdpi.com]

¢ 13. medchemexpress.com [medchemexpress.com]
e 14. PPAR agonist - Wikipedia [en.wikipedia.org]

e 15. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [physicochemical properties of 3-Fluoro-4-
methoxyphenylacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1348530?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-fluoro-4-methoxyphenylacetic-acid-452-14-2
https://www.sigmaaldrich.cn/CN/zh/product/synthonixcorporation/sy3h3d67e56f
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0104052.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0104052.aspx
https://www.chemeo.com/cid/42-562-1/3-Fluoro-4-methoxyphenylacetic-acid
https://www.chemeo.com/cid/42-562-1/3-Fluoro-4-methoxyphenylacetic-acid
https://www.westlab.com/blog/measuring-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.mdpi.com/1424-8247/16/8/1162
https://pubmed.ncbi.nlm.nih.gov/37631077/
https://pubmed.ncbi.nlm.nih.gov/37631077/
https://patents.google.com/patent/US3864384A/en
https://patents.google.com/patent/US3864384A/en
https://www.mdpi.com/2076-3417/14/21/9994
https://www.medchemexpress.com/Targets/PPAR.html
https://en.wikipedia.org/wiki/PPAR_agonist
https://www.mdpi.com/1660-3397/21/2/89
https://www.benchchem.com/product/b1348530#physicochemical-properties-of-3-fluoro-4-methoxyphenylacetic-acid
https://www.benchchem.com/product/b1348530#physicochemical-properties-of-3-fluoro-4-methoxyphenylacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1348530#physicochemical-properties-of-3-fluoro-4-
methoxyphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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